Cas no 1704133-75-4 (1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine)

• Product Name: 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine
• CAS No: 1704133-75-4
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6428847
• PubChem ID: 117439062
• Update Time: 2025-06-09

1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine
• EN300-1909438
• 1704133-75-4

• Inchi： 1S/C11H13BrClN/c12-10-4-3-8(13)7-9(10)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2
• InChI Key： LRXIEKRTGPUKJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(CCCC1)N)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine

Comprehensive Overview of 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine (CAS No. 1704133-75-4)

1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine (CAS No. 1704133-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chlorophenyl and cyclopentylamine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a halogenated aromatic ring and a cyclic amine, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic amines like 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential as a precursor for small-molecule inhibitors and ligands in catalytic systems. The compound's structural adaptability allows for modifications that can enhance binding affinity or alter physicochemical properties, making it a focal point in medicinal chemistry.

The synthesis of 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine typically involves multi-step organic reactions, including halogenation, cyclization, and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with stringent quality control standards.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are under scrutiny, aligning with the growing emphasis on green chemistry principles. Innovations in solvent-free synthesis and catalytic recycling aim to minimize waste and energy consumption during production. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

Market trends indicate a rising interest in 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine across North America, Europe, and Asia-Pacific, driven by its applications in pharmaceutical intermediates and crop protection formulations. Patent filings and academic publications highlight its utility in kinase inhibitor development and pesticide synergists, further solidifying its commercial relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine is critical. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets. These insights accelerate the design of next-generation compounds with improved efficacy and safety profiles.

In conclusion, 1-(2-bromo-5-chlorophenyl)cyclopentan-1-amine (CAS No. 1704133-75-4) represents a nexus of innovation in synthetic chemistry and applied sciences. Its multifaceted applications, coupled with advancements in sustainable synthesis, position it as a compound of enduring significance in both academic and industrial settings.